Cas no 2228160-82-3 (4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid
• CAS No: 2228160-82-3
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 6138927
• PubChem ID: 165661596
• Update Time: 2025-06-20

4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid
• 2228160-82-3
• EN300-1954311

• Inchi： 1S/C9H10F2O3/c1-5-2-3-14-8(5)6(9(10)11)4-7(12)13/h2-3,6,9H,4H2,1H3,(H,12,13)
• InChI Key： DWBQTBQXKZSRSG-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1=C(C)C=CO1)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid

Introduction to 4,4-Difluoro-3-(3-Methylfuran-2-yl)butanoic Acid (CAS No. 2228160-82-3)

4,4-Difluoro-3-(3-methylfuran-2-yl)butanoic acid (CAS No. 2228160-82-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluoro-substituted butanoic acid moiety and a 3-methylfuran ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The molecular formula of 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid is C₁₀H₁₀F₂O₃, with a molecular weight of approximately 210.18 g/mol. The compound's physical properties include a melting point of around 75°C and a solubility profile that allows it to dissolve in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various experimental conditions and formulations.

In recent years, the study of fluorinated compounds has become increasingly important due to their unique chemical reactivity and biological activity. Fluorine atoms can significantly influence the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of difluoro-substituents in 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid enhances its potential for use in the development of new therapeutic agents.

The 3-methylfuran ring is another key structural feature of this compound. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a methyl group at the 3-position further modulates the compound's reactivity and stability, making it an attractive scaffold for medicinal chemistry studies.

Recent research has focused on the biological activity of 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary data suggest that it may have antioxidant properties, which could be beneficial in protecting cells from oxidative stress and damage.

In the context of drug discovery, 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Its unique combination of structural features makes it an excellent candidate for optimization through structure-activity relationship (SAR) studies. Researchers are exploring various modifications to enhance its potency, selectivity, and pharmacokinetic properties.

The pharmacokinetic profile of 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid is also an area of active investigation. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

In conclusion, 4,4-difluoro-3-(3-methylfuran-2-yl)butanoic acid (CAS No. 2228160-82-3) is a promising compound with a unique molecular structure that offers significant potential for various applications in medicinal chemistry and pharmaceutical research. Its combination of difluoro-substituents and a 3-methylfuran ring provides a robust foundation for further exploration and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activity and pharmacological properties, paving the way for its potential use in treating various diseases.